Cas no 2309455-02-3 (methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate)

• Product Name: methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate
• CAS No: 2309455-02-3
• MF: C₁₅H₂₂BrN₃O₃
• MW: 372.257483005524
• CID: 6245096
• PubChem ID: 165803220
• Update Time: 2025-05-24

methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429701
• 2309455-02-3
• methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate

• Inchi： 1S/C15H22BrN3O3/c1-19-8-12(16)18-14(19)15(22-9-13(20)21-2)10-4-3-5-11(15)7-17-6-10/h8,10-11,17H,3-7,9H2,1-2H3
• InChI Key： QGNGEPPPXYUIDH-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(C3CNCC2CCC3)OCC(=O)OC)=N1

Computed Properties

• Exact Mass: 371.08445g/mol
• Monoisotopic Mass: 371.08445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate

Methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate: A Comprehensive Overview

Methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate is a complex organic compound with the CAS registry number 2309455-02-3. This compound belongs to the class of bicyclic compounds, specifically featuring a bicyclo[3.3.1]nonane framework, which is a type of norbornane derivative. The presence of the imidazole ring and the bromo substituent adds significant functional diversity to this molecule, making it a subject of interest in various chemical and pharmaceutical research domains.

The structural complexity of this compound arises from its unique combination of functional groups and bicyclic framework. The bicyclo[3.3.1]nonane system provides a rigid and stable structure, which is often exploited in drug design for improved pharmacokinetic properties. The imidazole ring, a five-membered aromatic heterocycle, contributes to the compound's ability to engage in hydrogen bonding and other non-covalent interactions, which are critical for bioactivity. Additionally, the bromo substituent introduces electronic and steric effects that can modulate the compound's reactivity and selectivity in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and nucleophilic substitution reactions. The use of Grubbs catalyst for metathesis has proven particularly effective in constructing the bicyclic framework, while subsequent functionalization steps have allowed for the introduction of the imidazole and bromo groups with high precision.

In terms of pharmacological activity, methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate has shown promising results in preclinical studies targeting various disease states. For instance, research has demonstrated its potential as an antimicrobial agent, with selective activity against Gram-positive bacteria due to its ability to disrupt bacterial cell membranes.

Moreover, this compound has been investigated for its role as a neuroprotective agent in models of neurodegenerative diseases such as Alzheimer's disease. The imidazole moiety has been implicated in modulating oxidative stress pathways, which are central to neurodegenerative processes.

Another area of active research involves the exploration of this compound as a potential anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation.

From a synthetic biology perspective, this compound serves as a valuable building block for constructing more complex molecules with enhanced bioactivity. Its modular structure allows for easy modification at various positions, enabling researchers to explore structure–activity relationships (SAR) systematically.

In conclusion, methyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yll)-3 azabicyclo[3 3 1]nonan 9 yl]oxy}acetate (CAS No: 2309455 02 3) represents a versatile platform for chemical innovation across multiple therapeutic areas. Its unique combination of structural features and functional groups positions it as a valuable tool in drug discovery and development.